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Cat. No.: B1172338
Get Quote
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The term "Red 12" is not a unique identifier for a single chemical substance. Instead, it is a
descriptor used for several distinct chemical compounds, each with its own unique properties
and applications. For researchers, scientists, and drug development professionals, it is crucial
to distinguish between these substances to ensure the accuracy and relevance of scientific
data. This guide provides an overview of the primary chemical entities associated with the "Red
12" designation to aid in precise identification.

The most prominent compounds referred to as "Red 12" fall into the categories of pigments
and dyes, each with a specific Colour Index (C.l.) name and number. These include C.I.
Pigment Red 12, C.I. Basic Red 12, and the delisted D&C Red No. 12.

C.l. Pigment Red 12

Also known by trade names such as Permanent Bordeaux FRR, C.I. Pigment Red 12 is a
synthetic organic pigment.[1][2] As a monoazo pigment, its chemical structure is characterized
by a single azo group (-N=N-).[1][2] This compound is primarily utilized for its coloring
properties in paints and printing inks.[1][2]
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Key Chemical Identifiers for C.l. Pigment Red 12:
« CAS Number: 6410-32-8[1][2]

e Molecular Formula: C2sH20N40a4[1][2]

e C.I. Number: 12385[1]

C.l. Basic Red 12

C.l. Basic Red 12 is a cationic dye belonging to the methine class.[3] Unlike pigments, dyes
are soluble and are used to impart color to substrates like textiles, paper, and leather.[3][4]

Key Chemical Identifiers for C.I. Basic Red 12:
e CAS Number: 6320-14-5[3][4]
e Molecular Formula: C2sH29CIN2[3]

e C.I. Number: 48070[3]

D&C Red No. 12

D&C Red No. 12 was a color additive that has been delisted for use in drugs and cosmetics by
regulatory bodies.[5] Its previous use in these applications means it may be of interest in
historical toxicological or regulatory studies.

Key Chemical Identifiers for D&C Red No. 12:

e CAS Number: 1103-38-4[5]

Other Formulations

The term "Red 12" can also appear in the context of commercial product names, such as "Red
Line Two-Cycle Racing Oil 40603-12," which are formulations and not single chemical entities.
[6] Additionally, other red dyes and pigments with different numerical designations exist, such
as Toluidine Red (C.I. 12120), which is used in cosmetics.[7][8][9]
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To proceed with an in-depth technical guide, a more specific chemical identifier is necessary.
Researchers and scientists are encouraged to use the Chemical Abstracts Service (CAS)
number for unambiguous identification of the chemical of interest.

To receive a detailed technical guide, please specify the chemical of interest by providing its
CAS number or a more complete chemical name (e.g., C.I. Pigment Red 12). This will allow for
the compilation of accurate and relevant data, including chemical structure, properties,
experimental protocols, and signaling pathways where applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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